Cas no 95123-62-9 (3-3,5-bis(trifluoromethyl)phenylprop-2-enal)
95123-62-9 structure
Product Name:3-3,5-bis(trifluoromethyl)phenylprop-2-enal
CAS No:95123-62-9
MF:C11H6F6O
MW:268.155164241791
CID:4349572
PubChem ID:18362214
Update Time:2025-04-24
3-3,5-bis(trifluoromethyl)phenylprop-2-enal Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenal, 3-[3,5-bis(trifluoromethyl)phenyl]-, (E)-
- 3-3,5-bis(trifluoromethyl)phenylprop-2-enal
- 3-(3,5-Bis(trifluoromethyl)phenyl)acrylaldehyde
- AKOS020233309
- EN300-1938641
- 2307927-79-1
- 95123-62-9
- (E)-3-(3,5-Bis(trifluoromethyl)phenyl)acrylaldehyde
- SCHEMBL3717943
-
- Inchi： 1S/C11H6F6O/c12-10(13,14)8-4-7(2-1-3-18)5-9(6-8)11(15,16)17/h1-6H/b2-1+
- InChI Key： FAVUCDOPDGEJPC-OWOJBTEDSA-N
- SMILES： FC(C1C=C(/C=C/C=O)C=C(C(F)(F)F)C=1)(F)F
Computed Properties
- Exact Mass: 268.03228378Da
- Monoisotopic Mass: 268.03228378Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1Ų
3-3,5-bis(trifluoromethyl)phenylprop-2-enal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1938641-0.05g |
3-[3,5-bis(trifluoromethyl)phenyl]prop-2-enal |
95123-62-9 | 0.05g |
$348.0 | 2023-09-17 | ||
| Enamine | EN300-1938641-0.1g |
3-[3,5-bis(trifluoromethyl)phenyl]prop-2-enal |
95123-62-9 | 0.1g |
$364.0 | 2023-09-17 | ||
| Enamine | EN300-1938641-0.25g |
3-[3,5-bis(trifluoromethyl)phenyl]prop-2-enal |
95123-62-9 | 0.25g |
$381.0 | 2023-09-17 | ||
| Enamine | EN300-1938641-0.5g |
3-[3,5-bis(trifluoromethyl)phenyl]prop-2-enal |
95123-62-9 | 0.5g |
$397.0 | 2023-09-17 | ||
| Enamine | EN300-1938641-1.0g |
3-[3,5-bis(trifluoromethyl)phenyl]prop-2-enal |
95123-62-9 | 1g |
$785.0 | 2023-05-25 | ||
| Enamine | EN300-1938641-2.5g |
3-[3,5-bis(trifluoromethyl)phenyl]prop-2-enal |
95123-62-9 | 2.5g |
$810.0 | 2023-09-17 | ||
| Enamine | EN300-1938641-5.0g |
3-[3,5-bis(trifluoromethyl)phenyl]prop-2-enal |
95123-62-9 | 5g |
$2277.0 | 2023-05-25 | ||
| Enamine | EN300-1938641-10.0g |
3-[3,5-bis(trifluoromethyl)phenyl]prop-2-enal |
95123-62-9 | 10g |
$3376.0 | 2023-05-25 | ||
| Enamine | EN300-1938641-1g |
3-[3,5-bis(trifluoromethyl)phenyl]prop-2-enal |
95123-62-9 | 1g |
$414.0 | 2023-09-17 | ||
| Enamine | EN300-1938641-5g |
3-[3,5-bis(trifluoromethyl)phenyl]prop-2-enal |
95123-62-9 | 5g |
$1199.0 | 2023-09-17 |
3-3,5-bis(trifluoromethyl)phenylprop-2-enal Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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